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Compound of Interest

Compound Name:
2-(4-fluoro-2-

hydroxyphenoxy)acetic acid

CAS No.: 847148-83-8

Cat. No.: B2649286

Get Quote

Executive Safety Summary & Hazard Profiling
Compound Identity: 2-(4-fluoro-2-hydroxyphenoxy)acetic acid Chemical Class: Halogenated

Phenoxyacetic Acid Derivative Primary Disposal Classification:Halogenated Organic Waste

In the absence of a vendor-specific Safety Data Sheet (SDS) for this specific research

intermediate, you must apply the Precautionary Principle based on its structural

pharmacophores (Fluorine substituent, Phenolic hydroxyl, Carboxylic acid tail).

Critical Hazards (Inferred from Analogs):

Aquatic Toxicity: High probability. Phenoxyacetic acid derivatives (similar to 2,4-D) are often

potent herbicides and aquatic toxins. Zero-discharge to sewer is mandatory.

Corrosivity/Irritation: The carboxylic acid moiety (

) poses a contact risk to eyes and mucous membranes.
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Incineration Hazard: The presence of the Fluorine (F) atom dictates that this waste cannot be

treated as standard organic waste. Combustion generates Hydrogen Fluoride (HF), requiring

specialized scrubbers at the incineration facility.

Personal Protective Equipment (PPE) Matrix
Before handling waste containers, ensure the following barrier protection is active.

PPE Category Specification Rationale

Hand Protection
Double Nitrile Gloves (min

0.11mm thick)

Protects against organic acid

permeation. Latex is

insufficient for phenoxy

compounds.

Eye Protection Chemical Splash Goggles

Safety glasses are inadequate

due to the corrosive risk of

acidic splashes during pouring.

Body Protection
Lab Coat (Buttoned) +

Chemical Apron

Prevents saturation of clothing

if a waste carboy splashes

back.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

All transfers must occur under

negative pressure to capture

acidic aerosols.

Waste Segregation & Compatibility Protocol
The Golden Rule: Never mix this compound with Strong Oxidizers (e.g., Nitric Acid, Peroxides)

or Strong Bases (e.g., Sodium Hydroxide) in the waste stream.

Reasoning: Mixing with oxidizers can cause rapid exothermic decomposition. Mixing with

bases generates heat and forms salts that may precipitate, clogging waste lines or

complicating incineration.

A. Solid Waste (Pure Compound/Contaminated Solids)
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Container: High-Density Polyethylene (HDPE) wide-mouth jar or designated solid waste

drum.

Labeling: Must read "Hazardous Waste - Solid, Toxic, Halogenated."

Items to Include: Weigh boats, contaminated gloves, paper towels, and pure solid substance.

B. Liquid Waste (Mother Liquors/Solutions)[1]
Container: HDPE Carboy (Do not use metal cans due to acid corrosion risk).

Stream:Halogenated Organic Waste.[2][3]

Solvent Compatibility: Compatible with Dichloromethane (DCM), Chloroform, Methanol, and

Acetonitrile waste streams.

Step-by-Step Disposal Workflow
This self-validating workflow ensures compliance with RCRA (Resource Conservation and

Recovery Act) standards.

Phase 1: Pre-Disposal Characterization
Confirm pH: If the waste is an aqueous solution, use a pH strip. If pH < 2, it is D002

(Corrosive).[4][5]

Verify Halogen Content: Ensure the container is NOT marked "Non-Halogenated." The

Fluorine atom mandates the "Halogenated" designation to prevent damage to non-

specialized incinerators.

Phase 2: Transfer & Labeling
Secondary Containment: Place the receiving waste carboy in a polyethylene tray to catch

drips.

Funnel Use: Use a dedicated funnel. Do not share funnels between acidic and basic waste

streams.
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Labeling: Complete the hazardous waste tag immediately upon the first drop entering the

container.

Chemical Name: Write out the full name. Do not use abbreviations or structural formulas.

Constituents: List "2-(4-fluoro-2-hydroxyphenoxy)acetic acid" and the solvent (e.g.,

"Methanol 95%").

Hazard Checkbox: Check "Toxic," "Corrosive," and "Halogenated."

Phase 3: Storage & Pickup
Cap Tightness: Ensure the cap is vented (if available) or loosely tightened if gas evolution is

suspected, then fully tightened for storage.

Time Limit: Do not store waste in the satellite accumulation area for more than 90 days

(standard US regulation).

Decision Logic Visualization
The following diagram illustrates the decision process for segregating this specific fluorinated

compound.
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Waste Generation:
2-(4-fluoro-2-hydroxyphenoxy)acetic acid

Determine Physical State

Solid Waste
(Powder, contaminated gloves)

Solid

Liquid Waste
(Solutions, Mother Liquor)

Liquid

Container: Wide-mouth HDPE Jar
Stream: Solid Hazardous Waste

Check Solvent Composition

Labeling Requirements:
1. Full Chemical Name

2. Check 'Toxic' & 'Corrosive'
3. Date of Accumulation

Stream: HALOGENATED Organic Waste
(Due to Fluorine atom)

Contains F atom

Schedule EHS Pickup
(Incineration with Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of fluorinated phenoxyacetic acid waste, ensuring

protection of downstream incineration infrastructure.
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Emergency Spill Response
Minor Spill (< 100 mL/g):

Alert: Notify nearby personnel.

PPE: Don goggles and double gloves.

Neutralize: For liquids, apply a dry soda ash or spill pillow to absorb and neutralize the acid.

Do not use paper towels initially as they may degrade.

Collect: Scoop absorbed material into the Solid Waste container.

Clean: Wash the surface with soap and water; dispose of the sponge as solid waste.

Major Spill (> 100 mL/g):

Evacuate: Leave the immediate area.

Secure: Close lab doors to contain vapors.

Contact: Call EHS/Emergency Response immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chimactiv - Interactive numerical educational resources for the analysis of complex media
[chimactiv.agroparistech.fr]

2. hscprep.com.au [hscprep.com.au]

3. 7.2 Organic Solvents [ehs.cornell.edu]

4. my.alfred.edu [my.alfred.edu]

5. epa.gov [epa.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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